Cas no 64861-90-1 (4-Pentenoic acid, 2-(1-methylethenyl)-, ethyl ester)
64861-90-1 structure
Product Name:4-Pentenoic acid, 2-(1-methylethenyl)-, ethyl ester
CAS No:64861-90-1
MF:C10H16O2
MW:168.232843399048
CID:414001
PubChem ID:13444542
Update Time:2025-04-19
4-Pentenoic acid, 2-(1-methylethenyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-Pentenoic acid, 2-(1-methylethenyl)-, ethyl ester
- ethyl 2-prop-1-en-2-ylpent-4-enoate
- 64861-90-1
- DTXSID10541035
- Ethyl 2-(prop-1-en-2-yl)pent-4-enoate
-
- Inchi: 1S/C10H16O2/c1-5-7-9(8(3)4)10(11)12-6-2/h5,9H,1,3,6-7H2,2,4H3
- InChI Key: QDTWFEBJUVUKKY-UHFFFAOYSA-N
- SMILES: O(CC)C(C(C(=C)C)CC=C)=O
Computed Properties
- Exact Mass: 168.11508
- Monoisotopic Mass: 168.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
4-Pentenoic acid, 2-(1-methylethenyl)-, ethyl ester Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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